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Compound of Interest

Compound Name: 1,4-di(butan-2-yl)benzene

Cat. No.: B089740

Essential Safety and Handling Guide for 1,4-
di(butan-2-yl)benzene

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1,4-di(butan-2-yl)benzene (CAS
No. 1014-41-1) is not readily available in public domains. The following guidance is based on
the limited information available and data for structurally similar aromatic hydrocarbons. It is
imperative to handle this chemical with caution and to perform a thorough risk assessment
before use.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal plans for researchers, scientists, and drug development
professionals handling 1,4-di(butan-2-yl)benzene.

Hazard Assessment

While specific hazard classifications for 1,4-di(butan-2-yl)benzene are not fully documented, it
IS prudent to treat it as a potential skin irritant and a flammable liquid, characteristic of many
substituted benzene compounds.

Known Physical and Chemical Properties:
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Property Value
Boiling Point 246.7°C at 760 mmHg[1][2]
Flash Point 99.8°C[1][2]

Vapor Pressure

0.0419 mmHg at 25°C[1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to ensure personal safety. The following table

summarizes the recommended PPE for handling 1,4-di(butan-2-yl)benzene.

Body Part PPE Recommendation Material/Standard
Viton™, Polyvinyl Alcohol
(PVA), or multi-layered gloves
Hands Chemical-resistant gloves like Viton/Butyl. Nitrile gloves
may offer limited protection for
short-duration tasks.[3][4][5]
Safety glasses with side )
) ) Conforming to EN166 or ANSI
Eyes shields or chemical splash
Z87.1 standards
goggles
Standard cotton or flame-
Body Laboratory coat

resistant material

Respiratory

Use in a well-ventilated area or
fume hood. If ventilation is
inadequate, a respirator with
an organic vapor cartridge may

be necessary.

NIOSH-approved respirator

Experimental Protocol for Glove Selection:

A glove breakthrough time test should be conducted to determine the specific permeation

characteristics of 1,4-di(butan-2-yl)benzene with the chosen glove material. This involves:
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e Applying a small, known quantity of the chemical to the outer surface of the glove material.

o Periodically testing the inner surface of the glove for the presence of the chemical using a
suitable analytical technique (e.g., gas chromatography).

e The time taken for the chemical to be detected on the inner surface is the breakthrough time.
Gloves should be changed well before this time is reached.

Operational Plan: Safe Handling

Engineering Controls:

o Always handle 1,4-di(butan-2-yl)benzene in a properly functioning chemical fume hood to
minimize inhalation exposure.

o Ensure an eyewash station and safety shower are readily accessible in the work area.
Work Practices:

» Avoid direct contact with skin and eyes.

» Do not eat, drink, or smoke in the laboratory.

» Keep containers tightly closed when not in use to prevent the release of vapors.

o Use the smallest quantity of the chemical necessary for the experiment.

e Ground and bond containers when transferring the substance to prevent static discharge,
which could be an ignition source.[6]

Disposal Plan

Waste Collection:

e Collect all waste contaminated with 1,4-di(butan-2-yl)benzene, including used gloves,
absorbent materials from spills, and empty containers, in a designated and clearly labeled
hazardous waste container.

e Do not mix this waste with other waste streams.
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Disposal Procedure:

e Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office.

» Follow all local, state, and federal regulations for the disposal of chemical waste.[7][8]

o Small spills should be absorbed with an inert material (e.g., sand or vermiculite), collected in
a sealed container, and disposed of as hazardous waste.[6]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.[9]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.[9]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling 1,4-di(butan-2-yl)benzene.
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PPE Selection Workflow for 1,4-di(butan-2-yl)benzene

Hazard Assessment

Start: Handling 1,4-di(butan-2-yl)benzene
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Caption: PPE selection workflow for handling 1,4-di(butan-2-yl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

